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Compound of Interest

Compound Name: Disperbyk 160

Cat. No.: B1167488

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the solubility and
compatibility of Disperbyk 160, a high molecular weight wetting and dispersing additive, in
various organic solvents and resin systems. This document is intended to assist researchers,
scientists, and professionals in the formulation of solvent-borne coatings and other advanced
materials.

Introduction to Disperbyk 160

Disperbyk 160 is a solution of a high molecular weight block copolymer with pigment affinic
groups, designed to stabilize pigments in solvent-borne systems.[1][2] Its primary function is to
prevent the re-flocculation of pigment particles through steric hindrance, thereby ensuring
stable color strength and hue in paints and pigment concentrates. The additive works by
improving pigment wetting, which can reduce the time required for the grinding process, and
enhances gloss and leveling of the final coating. Furthermore, it helps to reduce the viscosity of
the millbase, allowing for higher pigment loading.

Physicochemical Properties

A summary of the typical physical and chemical properties of Disperbyk 160 is presented in
the table below. These values are typical and should not be interpreted as specifications.
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Property Value Unit

Solution of a high molecular

Composition weight block copolymer

Solvent(s) Xylene / Butyl acetate (6/1)

Non-volatile matter 29 %

Amine value 12 mg KOH/g
Density (20 °C) 0.95 g/ml

Flash point 25 °C

Solubility in Organic Solvents

Disperbyk 160 is supplied in a mixture of xylene and butyl acetate, indicating its inherent
solubility in these aromatic and ester solvents. As a wetting and dispersing agent for solvent-
borne systems, it is designed to be compatible with a wide range of organic solvents commonly
used in the coatings industry. While specific quantitative solubility data (e.g., g/100mL) in a
broad spectrum of solvents is not publicly available from the manufacturer, its performance in
various solvent-borne formulations suggests good solubility in common coating solvents.

Qualitative Solubility Observations:
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Solvent Class Representative Solvents Expected Solubility

) Xylene, Toluene, Aromatic )
Aromatic Hydrocarbons High
Naphtha

Butyl acetate, Ethyl acetate, )
Esters High
Methoxypropyl acetate

Methyl ethyl ketone (MEK),
Ketones ) Good
Methyl isobutyl ketone (MIBK)

Ethylene glycol monobutyl
Glycol Ethers Moderate to Good
ether (Butyl CELLOSOLVE™)

Alcohols Isobutanol, n-Butanol Moderate

Aliphatic Hydrocarbons Mineral Spirits, Heptane Low to Moderate

Compatibility with Resin Systems

Disperbyk 160 is known for its broad compatibility with a variety of resin systems used in
solvent-borne coatings. This compatibility is crucial for the stability and performance of the final

coating formulation.

General Compatibility Overview:
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Resin System Compatibility Notes

Widely used in acrylic-based
Acrylic Resins Good automotive and industrial

coatings.

Suitable for two-component

Polyurethane Resins Good
polyurethane systems.
] Can be used in epoxy-based
Epoxy Resins Good i ) . .
primers and industrial coatings.
) Compatible with long and
Alkyd Resins Good } )
medium oil alkyds.
_ Effective in polyester-based
Polyester Resins Good

coil and industrial coatings.

Experimental Protocols

The following sections outline generalized experimental methodologies for determining the
solubility and compatibility of Disperbyk 160.

Protocol for Determining Solubility

This protocol describes a qualitative method for assessing the solubility of Disperbyk 160 in a
given organic solvent.
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Solubility Test Workflow

1. Prepare Solvent

10 mL of test solvent in a clear vial

2. Add Disperbyk 160

Add 1 mL of Disperbyk 160

3. Agitate Mixture

Vortex or shake for 2 minutes

4. Observe Clarity

Check for haze, precipitation, or clarity

5. Document Results

Click to download full resolution via product page
Caption: Workflow for qualitative solubility assessment.
Methodology:
o Preparation: Dispense 10 mL of the test organic solvent into a clear, sealed glass vial.

o Addition of Additive: Add 1 mL of Disperbyk 160 to the solvent in the vial.
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» Agitation: Securely cap the vial and agitate the mixture vigorously using a vortex mixer or by
shaking for 2 minutes at room temperature.

e Observation: Allow the mixture to stand for at least one hour and observe the clarity of the
solution against a dark and light background.

e Assessment:

o Soluble: The solution remains clear and free of any haze, precipitation, or phase
separation.

o Partially Soluble: The solution appears hazy or opalescent.

o Insoluble: The additive forms distinct droplets, a separate layer, or a precipitate.

Protocol for Determining Resin Compatibility

This protocol provides a method for evaluating the compatibility of Disperbyk 160 with a
specific resin solution. Incompatibility can manifest as haziness, turbidity, or phase separation.

[3]
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Resin Compatibility Test Workflow

1. Prepare Resin Solution

90 parts resin solution

2. Add Disperbyk 160

10 parts Disperbyk 160

3. Mix Thoroughly

Stir until uniform

4. Visual Inspection

Observe for clarity, haze, or separation

5. Record Observations

Click to download full resolution via product page
Caption: Workflow for assessing resin compatibility.
Methodology:

o Preparation of Resin Solution: Prepare a solution of the test resin in a suitable solvent at a
concentration typically used in your formulations (e.g., 50% solids).

e Mixing: In a clear glass container, combine 90 parts by weight of the resin solution with 10
parts by weight of Disperbyk 160.
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e Homogenization: Thoroughly mix the components with a stirrer until the mixture is uniform.

e Observation: Allow the mixture to stand for 24 hours at room temperature. Visually inspect
the mixture for any signs of incompatibility, such as:

o Haze or cloudiness
o Precipitation or sediment
o Phase separation into layers
o Evaluation:
o Compatible: The mixture remains clear and homogeneous.
o Incompatible: The mixture exhibits haze, precipitation, or phase separation.

Signaling Pathways and Logical Relationships

The function of Disperbyk 160 is based on the principle of steric stabilization, which is a critical
mechanism in pigment dispersion.

Mechanism of Steric Stabilization

Pigment Agglomerate Wetting & Mechanical Energy Primary Pigment Particles Disperbyk 160 Adsorption Steric Hindrance Stable Dispersion

Click to download full resolution via product page
Caption: Mechanism of action for Disperbyk 160.

The process begins with the wetting of pigment agglomerates and the application of
mechanical energy to break them down into primary particles. The pigment affinic groups of the
Disperbyk 160 polymer then adsorb onto the surface of these primary particles. The polymeric
chains extend into the surrounding solvent, creating a steric barrier that prevents the particles
from approaching each other and re-agglomerating, thus leading to a stable dispersion.
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Conclusion

Disperbyk 160 is a versatile wetting and dispersing additive with broad solubility in common
organic solvents used in the coatings industry and good compatibility with a wide range of resin
systems. The experimental protocols provided in this guide offer a framework for formulators to
assess its suitability in their specific systems. Understanding the mechanism of steric
stabilization is key to leveraging the full potential of Disperbyk 160 in achieving optimal
pigment dispersion and coating performance. For specific quantitative data, it is recommended
to contact the manufacturer directly or conduct in-house testing based on the provided
methodologies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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